Cas no 161646-53-3 (Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate)

Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate is a specialized organic compound featuring a naphthalene core functionalized with a benzyloxy group at the 4-position, an iodine substituent at the 1-position, and a tert-butyl carbamate moiety at the 2-position. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for cross-coupling reactions such as Suzuki or Sonogashira couplings, where the iodine acts as a reactive handle. The tert-butyl carbamate group offers stability and selective deprotection potential, while the benzyloxy group provides additional versatility for further modifications. Its well-defined reactivity profile and robust stability under various conditions make it suitable for pharmaceutical and materials science research applications.
Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate structure
161646-53-3 structure
Product Name:Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate
CAS No:161646-53-3
MF:C22H22INO3
MW:475.31945848465
CID:4611029
PubChem ID:10457640
Update Time:2025-06-10

Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate
    • CNMDREPWSZVYGL-UHFFFAOYSA-N
    • 1-Iodo-2-(tert-butoxycarbonylamino)-4-(benzyloxy)naphthalene
    • N-(tert-butyloxy-carbonyl)-4-(benzyloxy)-1-iodo-2-naphthylamine
    • tert-butyl N-(1-iodo-4-phenylmethoxynaphthalen-2-yl)carbamate
    • CS-0040946
    • AKOS027336465
    • Carbamic acid, [1-iodo-4-(phenylmethoxy)-2-naphthalenyl]-,1,1-dimethylethyl ester
    • tert-Butyl(4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate
    • CS-15741
    • F51752
    • SCHEMBL5357518
    • 161646-53-3
    • Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate
    • Inchi: 1S/C22H22INO3/c1-22(2,3)27-21(25)24-18-13-19(26-14-15-9-5-4-6-10-15)16-11-7-8-12-17(16)20(18)23/h4-13H,14H2,1-3H3,(H,24,25)
    • InChI Key: CNMDREPWSZVYGL-UHFFFAOYSA-N
    • SMILES: IC1=C(C=C(C2C=CC=CC=21)OCC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 475.06444g/mol
  • Monoisotopic Mass: 475.06444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6
  • XLogP3: 5.9

Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate Pricemore >>

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Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate Related Literature

Additional information on Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate

Comprehensive Overview of Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate (CAS No. 161646-53-3)

Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate (CAS No. 161646-53-3) is a specialized organic compound widely utilized in pharmaceutical research and synthetic chemistry. Its unique structure, featuring a naphthalene core substituted with benzyloxy, iodo, and tert-butyl carbamate groups, makes it a valuable intermediate for designing bioactive molecules. The compound’s CAS number 161646-53-3 ensures precise identification in regulatory and commercial contexts, while its systematic name reflects its complex functionalization.

In recent years, the demand for iodonaphthalene derivatives has surged due to their role in cross-coupling reactions, a hotspot in modern organic synthesis. Researchers frequently search for "efficient synthesis of iodonaphthalene carbamates" or "applications of tert-butyl carbamate protectors," highlighting the compound’s relevance. The benzyloxy group in this molecule further enhances its versatility, enabling selective deprotection strategies critical for peptide synthesis and drug discovery.

The compound’s iodine atom positions it as a key player in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which dominate trends in green chemistry and catalytic innovation. Queries like "iodonaphthalene intermediates for C-C bond formation" or "tert-butyl carbamate stability under acidic conditions" reflect user interest in its practical applications. Notably, its crystalline solid form and moderate solubility in organic solvents align with industrial preferences for scalable processes.

From a structural-activity relationship perspective, the naphthalene scaffold in Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate is often associated with fluorescence properties, sparking exploration in material science. Searches for "naphthalene-based fluorophores" or "photoactive carbamate derivatives" underscore interdisciplinary appeal. Additionally, the tert-butyloxycarbonyl (Boc) group’s role in protecting amine functionalities resonates with protocols in bioconjugation and prodrug design.

Quality control of CAS No. 161646-53-3 typically involves HPLC, NMR, and mass spectrometry, addressing concerns like "purity standards for iodonaphthalene intermediates." The compound’s stability under inert atmospheres and compatibility with microwave-assisted synthesis further cater to high-throughput screening demands. Regulatory compliance with REACH and FDA guidelines for research-grade chemicals is another frequent query tied to this product.

In conclusion, Tert-Butyl (4-(benzyloxy)-1-iodonaphthalen-2-yl)carbamate (CAS No. 161646-53-3) bridges medicinal chemistry, catalysis, and material engineering, driven by its multifunctional design. Its alignment with trends like "sustainable synthetic routes" and "multicomponent reactions" ensures enduring relevance in scientific literature and industrial pipelines.

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